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Compound of Interest

Compound Name: (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate

Cat. No.: B3037889

An In-depth Technical Guide to (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate

Introduction

(E)-Ethyl 3-(pyrrolidin-1-yl)acrylate is a functionalized a,3-unsaturated ester, often classified
as an enamino ester. This molecule incorporates three key structural features: an ethyl ester
group, a trans-configured (E) carbon-carbon double bond, and a pyrrolidine ring attached to the
-carbon. This unique combination of functionalities makes it a versatile building block in
organic synthesis and a molecule of interest for medicinal chemistry and materials science. Its
electron-rich enamine character, coupled with the electron-withdrawing nature of the ester,
creates a polarized mt-system that dictates its reactivity, particularly as a Michael acceptor and
a dienophile. This guide provides a comprehensive overview of its known and predicted
properties, synthesis, reactivity, and handling protocols, designed for professionals in chemical
research and drug development.

Compound Identification and Core Properties

Precise identification is the cornerstone of any chemical research. The fundamental identifiers
and properties of (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate are summarized below.
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Property Value Source

ethyl (E)-3-pyrrolidin-1-ylprop-

IUPAC Name > enoate [1]
CAS Number 65651-80-1 [2][3]
Molecular Formula CoH1sNO:2 [1112][3]
Molecular Weight 169.22 g/mol [2][4]
Monoisotopic Mass 169.11028 Da [1]
Canonical SMILES CCOC(=0)/C=C/N1CCCC1 [1]
InChl Key VFFHLZJISZHWXAJ- o

VMPITWQZSA-N

Molecular Structure

The structure features a planar acrylate system due to the sp2 hybridization of the olefinic and
carbonyl carbons. The "E" designation indicates that the pyrrolidine group and the ester group
are on opposite sides of the C=C double bond.

Caption: Molecular structure of the title compound.

Physical and Chemical Properties

While extensive experimental data for this specific molecule is not widely published, properties
can be inferred from its structure and data on related compounds like ethyl acrylate.

Physical State and Solubility

o Appearance: Expected to be a liquid or a low-melting solid, possibly pale yellow in color.

o Solubility: Likely soluble in common organic solvents such as ethanol, ethyl acetate,
dichloromethane, and DMSO. Solubility in water is expected to be low, a characteristic
shared by its parent compound, ethyl acrylate, which has a solubility of 1.5 g/100 mL[5].

Chemical Stability and Reactivity
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 Stability: The compound should be stored in a cool, dark place (2-8°C is recommended)
under an air atmosphere[2]. Like other acrylates, the presence of oxygen is necessary for
the polymerization inhibitor to function effectively[6]. It is sensitive to light and heat, which
can induce polymerization[7].

o Reactivity Profile: The molecule's reactivity is dominated by the polarized acrylate system.

o Michael Addition: The [3-carbon is electrophilic and susceptible to nucleophilic attack. This
is a classic Michael acceptor reactivity profile, allowing for the addition of a wide range of
nucleophiles.

o Polymerization: The terminal double bond can undergo free-radical or anionic
polymerization, a key feature of all acrylates[7][8]. This process can be exothermic and
potentially hazardous if uncontrolled.

o Hydrolysis: The ethyl ester is susceptible to hydrolysis under acidic or basic conditions to
yield the corresponding carboxylic acid.

o Diels-Alder Reactions: As a dienophile, it can react with dienes to form cyclohexene
derivatives[5].
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E)-Ethyl 3-(pyrrolidin-1-yl)acrylate

Michael Addition¢ Polyme‘vrization ¢ Hydrolysis
Nucleophile (Nu~) attacks Radical Initiator or Heat/Light Acid (H*) or Base (OH")
B-carbon
Formslnew C-Nu bond }hain growth lEster cleavage

Adduct Product:
Nu-CH(R)-CH2-COOEt

(E)-3-(pyrrolidin-1-ylacrylic acid

Poly(ethyl acrylate) derivative + Ethanol

Key Reactivity Pathways
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1. Reagent Preparation

issolve ethyl propiolate
in solvent (e.g., EtOH)

2. Reaction Setup

Cool to 0°C;
dd pyrrolidine dropwise

3. Nucleophilic Addition

tir at RT for 2-4h

4. Reaction Monitoring

Monitor by TLC until
tarting material is consumed

5. Aqueous Workup

Remove solvent;
xtract with EtOAc

6. Purification

olumn chromatography
or distillation

7. Characterization

Proposed Synthesis Workflow

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of the title compound.
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Detailed Experimental Protocol

Materials:

» Ethyl propiolate

e Pyrrolidine

o Ethanol (anhydrous)

o Ethyl acetate (EtOAC)

» Saturated sodium bicarbonate solution
e Brine

o Anhydrous magnesium sulfate (MgSQOa)
« Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen
inlet, dissolve ethyl propiolate (1.0 eq) in anhydrous ethanol (approx. 0.2 M concentration).

¢ Addition: Cool the solution to 0°C in an ice bath. Add pyrrolidine (1.1 eq) dropwise via
syringe over 15 minutes. An exotherm may be observed.

» Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm
to room temperature. Stir for 2-4 hours.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with
a hexane/ethyl acetate mixture. The product should be more polar than the starting ethyl
propiolate.

e Workup: Once the reaction is complete, remove the ethanol under reduced pressure using a
rotary evaporator.
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o Extraction: Dissolve the residue in ethyl acetate and wash sequentially with saturated
sodium bicarbonate solution (1x) and brine (1x).

» Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate in vacuo to yield the crude product.

« Purification: Purify the crude oil by flash column chromatography on silica gel or by vacuum
distillation to obtain the pure (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate.

Applications in Research and Development

The unique structure of (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate makes it a valuable intermediate
in several areas, particularly for the pharmaceutical industry.

o Pharmaceutical Synthesis: Enamino esters are key precursors for the synthesis of
heterocyclic compounds. They can be used to construct substituted quinolines, pyrimidines,
and other scaffolds of medicinal importance.[9] The parent compound, ethyl acrylate, is a
reagent in the synthesis of various pharmaceutical intermediates, including the vasodilator
vincamine and the COPD agent cilomilast.[5]

o Polymer Science: As a functionalized acrylate monomer, it can be copolymerized to create
specialty polymers. The pyrrolidine moiety can introduce properties such as improved
adhesion, modified hydrophilicity, and a site for post-polymerization modification.
Copolymers of ethyl acrylate are widely used in paints, textiles, and adhesives.[5][10]

o Fine Chemical Synthesis: It serves as a versatile three-carbon (C3) synthon. The reactivity at

both the a- and B-positions (after deprotonation or via conjugate addition, respectively)
allows for further molecular elaboration.

Safety and Handling

A specific Safety Data Sheet (SDS) for (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate is not readily
available. However, due to the presence of the ethyl acrylate moiety, it must be handled with
extreme caution, assuming a hazard profile similar to that of ethyl acrylate.

Table of Primary Hazards (based on Ethyl Acrylate)
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Hazard Type Description GHS Statements Source

Highly flammable
liquid and vapor.
Flammability Vapors may form H225 [11][12]
explosive mixtures
with air.

Toxic if swallowed, in
Toxicity contact with skin, or if H301, H311, H331 [11][12]
inhaled.

Causes serious eye
o irritation and skin
[rritation o H315, H319, H335 [11][12]
irritation. May cause

respiratory irritation.

o May cause an allergic
Sensitization ] ) H317 [12]
skin reaction.

Suspected of causing
cancer. Causes

Chronic Health damage to organs H351, H372 [11][12]
through prolonged or

repeated exposure.

| Environmental | Toxic to aquatic life with long-lasting effects. | H411 | [11][12]|
Recommended Handling Procedures:

o Engineering Controls: Handle only in a well-ventilated area, preferably within a certified
chemical fume hood. Use explosion-proof electrical and lighting equipment.[13]

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., butyl rubber),
safety goggles, and a face shield. A flame-retardant lab coat is required.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[2] The product should be stored under air, not an inert
atmosphere, to ensure inhibitor activity.[6]
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow it to enter drains.

Conclusion

(E)-Ethyl 3-(pyrrolidin-1-yl)acrylate is a multifunctional chemical entity with significant
potential as a synthetic intermediate. While detailed experimental data on its physical
properties are scarce, its chemical behavior can be reliably predicted based on its enamino
ester structure. Its straightforward synthesis and versatile reactivity make it an attractive tool for
chemists in both academic and industrial settings, particularly for constructing complex
molecules and novel polymers. Stringent safety precautions, analogous to those for ethyl
acrylate, are mandatory for its handling and storage.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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